molecular formula C12H9NO4S B8357420 4-(4-Hydroxy-phenylsulfanyl)-3-nitro-phenol

4-(4-Hydroxy-phenylsulfanyl)-3-nitro-phenol

Cat. No. B8357420
M. Wt: 263.27 g/mol
InChI Key: UZGFGXXGERUNKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Hydroxy-phenylsulfanyl)-3-nitro-phenol is a useful research compound. Its molecular formula is C12H9NO4S and its molecular weight is 263.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Hydroxy-phenylsulfanyl)-3-nitro-phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Hydroxy-phenylsulfanyl)-3-nitro-phenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(4-Hydroxy-phenylsulfanyl)-3-nitro-phenol

Molecular Formula

C12H9NO4S

Molecular Weight

263.27 g/mol

IUPAC Name

4-(4-hydroxyphenyl)sulfanyl-3-nitrophenol

InChI

InChI=1S/C12H9NO4S/c14-8-1-4-10(5-2-8)18-12-6-3-9(15)7-11(12)13(16)17/h1-7,14-15H

InChI Key

UZGFGXXGERUNKF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1O)SC2=C(C=C(C=C2)O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-Chloro-3-nitro-phenol (2.0 g, 11.52 mmol), 4-hydroxythiophenol (1.45 g, 11.52 mmol) and cesium carbonate (11.26 g, 34.56 mmol) in N,N-dimethylformamide (25 mL) was heated to 100° C. for 4 hours. After cooling to room temperature, 1N aqueous Hydrochloric acid (150 mL) was added and the resultant solution extracted with ethyl acetate (2×100 mL), the combined extracts dried over magnesium sulfate, filtered and concentrated under vacuum to provide the crude title compound which was purified by chromatography on silica gel using hexanes/ethyl acetate as eluent to obtain the title product as a bright orange solid (1.35 g, 45%).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.45 g
Type
reactant
Reaction Step One
Quantity
11.26 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step Two
Yield
45%

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